![molecular formula C12H16N2O2 B1419310 5,5-Dimethyl-3-[(5-methylisoxazol-3-yl)amino]cyclohex-2-en-1-one CAS No. 897660-79-6](/img/structure/B1419310.png)
5,5-Dimethyl-3-[(5-methylisoxazol-3-yl)amino]cyclohex-2-en-1-one
Overview
Description
Scientific Research Applications
Pharmaceutical Research
This compound is used in the development of new pharmaceuticals due to its unique chemical structure. It has been involved in the synthesis of compounds with potential mosquito larvicidal activity . This suggests its role in creating new insecticides that could help control mosquito populations and reduce the spread of diseases like malaria and dengue.
Organic Synthesis
In organic chemistry, this molecule serves as a building block for the synthesis of more complex molecules. It’s used in the creation of naphtho[1,2-e][1,3]oxazines and pyrimido[5,4-c]quinolin-5-ones , which are important for the development of new materials and chemicals with specific properties.
Analytical Chemistry
Due to its distinct chemical properties, this compound can be used as a standard or reagent in analytical chemistry to identify or quantify other substances. It’s particularly useful in chromatography and mass spectrometry for the analysis of complex mixtures.
Biopharma Production
The compound finds applications in biopharmaceutical manufacturing where it may be used in the synthesis of active pharmaceutical ingredients (APIs) or as an intermediate in the production process .
Controlled Environment and Cleanroom Solutions
In environments where contamination control is critical, such as cleanrooms used in semiconductor manufacturing or biotech research, this compound could be used in the development of cleaning solutions or processes .
Advanced Battery Science
The unique electrochemical properties of this compound may make it a candidate for research in advanced battery technologies. It could be involved in the development of new electrolytes or as a component in electrode materials .
Material Science
In material science, the compound’s structure could be key in creating new polymers or coatings with desired thermal or mechanical properties. It could also be used in the study of nanomaterials and their applications .
Safety and Hazard Research
Understanding the safety profile of chemicals is crucial. This compound’s safety data, including hazard statements and precautionary measures, are researched to ensure safe handling and use in various applications .
Mechanism of Action
Target of Action
The primary targets of the compound “5,5-Dimethyl-3-[(5-methylisoxazol-3-yl)amino]cyclohex-2-en-1-one” are currently unknown. The compound’s structure suggests it may interact with proteins or enzymes that recognize or bind to isoxazole moieties . .
Mode of Action
Given its structural similarity to other isoxazole derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking . The presence of the amino group could potentially allow for additional interactions, but further studies are required to confirm this.
Action Environment
The compound’s action, efficacy, and stability could be influenced by various environmental factors. For instance, pH, temperature, and the presence of other molecules could affect its interaction with targets and its overall activity . .
properties
IUPAC Name |
5,5-dimethyl-3-[(5-methyl-1,2-oxazol-3-yl)amino]cyclohex-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-8-4-11(14-16-8)13-9-5-10(15)7-12(2,3)6-9/h4-5H,6-7H2,1-3H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWTNFBOFMHIMAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC2=CC(=O)CC(C2)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,5-Dimethyl-3-[(5-methylisoxazol-3-yl)amino]cyclohex-2-en-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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